Cas no 1203202-86-1 (2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(thiophen-2-yl)methylpropanamide)

• Product Name: 2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(thiophen-2-yl)methylpropanamide
• CAS No: 1203202-86-1
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5915646
• PubChem ID: 45502905
• Update Time: 2025-05-26

2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(thiophen-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]-N-(thiophen-2-ylmethyl)propanamide
• 2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(thiophen-2-yl)methyl]propanamide
• 2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(thiophen-2-ylmethyl)propanamide
• F5652-0208
• 1203202-86-1
• AKOS024516421
• 2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(thiophen-2-yl)methylpropanamide

• Inchi： 1S/C19H19N3O2S/c1-13-5-7-15(8-6-13)17-9-10-18(23)22(21-17)14(2)19(24)20-12-16-4-3-11-25-16/h3-11,14H,12H2,1-2H3,(H,20,24)
• InChI Key： CFMANIKFYQMNDM-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(N1N=C(C2=CC=C(C)C=C2)C=CC1=O)C

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(thiophen-2-yl)methylpropanamide

Comprehensive Overview of 2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(thiophen-2-yl)methylpropanamide (CAS No. 1203202-86-1)

The compound 2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(thiophen-2-yl)methylpropanamide (CAS No. 1203202-86-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyridazinone core and a thiophene moiety, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic pathways.

In recent years, the demand for heterocyclic compounds like 2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(thiophen-2-yl)methylpropanamide has surged due to their versatility in medicinal chemistry. The pyridazinone scaffold, for instance, is known for its role in modulating enzyme activity, making it a valuable target for conditions such as inflammation and metabolic disorders. Meanwhile, the thiophene ring enhances the compound's binding affinity to biological targets, a feature often searched by professionals in drug design and computational chemistry.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and scalability. Given the complexity of its structure, optimizing its synthesis remains a key challenge. Current methodologies often involve multi-step reactions, including amide coupling and cyclization techniques, which are topics of high interest in organic synthesis forums. Additionally, the compound's solubility and stability under physiological conditions are critical parameters for researchers evaluating its drug-likeness.

The rise of AI-driven drug discovery has further amplified the relevance of compounds like 2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(thiophen-2-yl)methylpropanamide. Machine learning models are increasingly used to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a trend reflected in recent search engine queries. This intersection of computational biology and medicinal chemistry highlights the compound's potential to address unmet medical needs.

From a commercial perspective, the availability of high-purity 1203202-86-1 is a common concern among buyers. Suppliers often emphasize HPLC validation and NMR characterization to ensure quality, as these metrics are critical for reproducibility in research. The compound's patent status and regulatory compliance are also frequently discussed, particularly in the context of intellectual property and global sourcing strategies.

In summary, 2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(thiophen-2-yl)methylpropanamide represents a promising candidate for further investigation in both academic and industrial settings. Its structural complexity and pharmacophoric elements align with contemporary trends in precision medicine and targeted therapy, making it a subject of enduring interest. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.